1-[(5-Chloro-2-methylphenyl)sulfonyl]-4-methylpiperazine

• Molecular Formula: C12H17ClN2O2S
• Molecular Weight: 288.79 g/mol
• IUPAC Name: 1-(5-chloro-2-methylphenyl)sulfonyl-4-methylpiperazine
• InChI: InChI=1S/C12H17ClN2O2S/c1-10-3-4-11(13)9-12(10)18(16,17)15-7-5-14(2)6-8-15/h3-4,9H,5-8H2,1-2H3
• InChI Key: BSARCSISWRCUDV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)C

Description

1-[(5-Chloro-2-methylphenyl)sulfonyl]-4-methylpiperazine is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound is commonly referred to as CMS or simply piperazine sulfonamide.

Mechanism of Action

The mechanism of action of CMS is not fully understood. However, it is believed that CMS exerts its biological effects by inhibiting the activity of certain enzymes, such as carbonic anhydrase and metalloproteinases. These enzymes play a crucial role in various biological processes, including cell proliferation, angiogenesis, and metastasis.
Biochemical and Physiological Effects:
CMS has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that CMS inhibits the growth of cancer cells, reduces inflammation, and blocks the activity of metalloproteinases. In vivo studies have shown that CMS reduces tumor growth and metastasis in animal models of cancer.

Advantages and Limitations for Lab Experiments

CMS has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, CMS also has some limitations, including its poor solubility in water and limited bioavailability.

Future Directions

There are several future directions for the study of CMS. One direction is the development of novel CMS derivatives with improved pharmacological properties. Another direction is the investigation of the potential applications of CMS in the development of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of CMS and its potential applications in the treatment of various diseases.
In conclusion, CMS is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. The compound can be synthesized using several methods and has been studied for its potential applications in medicinal chemistry, drug discovery, and material science. CMS exerts its biological effects by inhibiting the activity of certain enzymes, and has been shown to exhibit various biochemical and physiological effects. While CMS has several advantages for lab experiments, it also has some limitations. There are several future directions for the study of CMS, including the development of novel derivatives and investigation of its potential applications in the treatment of various diseases.

Synthesis Methods

CMS can be synthesized using several methods, including the reaction of 5-chloro-2-methylbenzenesulfonyl chloride with 4-methylpiperazine in the presence of a base. The reaction yields CMS as a white crystalline solid with a melting point of 105-106°C.

Scientific Research Applications

CMS has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, CMS has been investigated as a potential drug target for the treatment of various diseases, including cancer, inflammation, and infectious diseases. In drug discovery, CMS has been used as a building block for the synthesis of novel compounds with improved pharmacological properties. In material science, CMS has been explored for its potential applications in the development of new materials with unique properties.